Cas no 83809-91-0 (3-Chloro-7-phenyl[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(6H)-one)

• Product name: 3-Chloro-7-phenyl[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(6H)-one
• CAS No: 83809-91-0
• MF: C₁₀H₆ClN₅O
• MW: 247.640539646149
• CID: 2804729

3-Chloro-7-phenyl[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(6H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-7-phenyl-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(1H)-one
• 3-Chloro-7-phenyl[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(6H)-one

• Inchi： 1S/C10H6ClN5O/c11-7-9(17)16-10(14-13-7)12-8(15-16)6-4-2-1-3-5-6/h1-5H,(H,12,14,15)
• InChI Key： XKXRQEKCSLHHJF-UHFFFAOYSA-N
• SMILES： ClC1C(N2C(=NN=1)N=C(C1C=CC=CC=1)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 450
• XLogP3: 1.9
• Topological Polar Surface Area: 69.4